Cas no 1355964-65-6 (5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline)

• Product Name: 5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline
• CAS No: 1355964-65-6
• MF: C₁₇H₁₃N₇S
• MW: 347.397020101547
• CID: 6209141
• PubChem ID: 54581526
• Update Time: 2025-07-14

5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline Chemical and Physical Properties

Names and Identifiers

• AKOS008593853
• Z325203302
• EN300-6719096
• BDBM50345092
• CHEMBL1779393
• 1355964-65-6
• SCHEMBL369760
• 5-(imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline
• 5-[({imidazo[1,2-a]pyrimidin-2-yl}methyl)sulfanyl]-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline
• 5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline

• Inchi： 1S/C17H13N7S/c1-11-19-15-13-5-2-3-6-14(13)21-17(24(15)22-11)25-10-12-9-23-8-4-7-18-16(23)20-12/h2-9H,10H2,1H3
• InChI Key： AVDWLKUCVZKGDP-UHFFFAOYSA-N
• SMILES： S(CC1=CN2C=CC=NC2=N1)C1=NC2C=CC=CC=2C2=NC(C)=NN21

Computed Properties

• Exact Mass: 347.09531462g/mol
• Monoisotopic Mass: 347.09531462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 98.6Ų

Additional information on 5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline

Introduction to 5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline (CAS No. 1355964-65-6)

5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline (CAS No. 1355964-65-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The intricate structure of this molecule, characterized by the presence of multiple heterocyclic rings and functional groups, makes it a promising candidate for drug development.

The chemical structure of 5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline is composed of an imidazo[1,2-a]pyrimidine moiety linked to a [1,2,4]triazolo[1,5-c]quinazoline core through a thioether linkage. The presence of these specific functional groups contributes to the compound's unique pharmacological profile and potential therapeutic efficacy. Recent studies have highlighted the importance of such structural features in modulating biological activities and improving drug-like properties.

In the realm of antiviral research, 5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline has shown promising results against various viral infections. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against human cytomegalovirus (HCMV) and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes and pathways. These findings suggest that 5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline could be a valuable lead compound for the development of novel antiviral agents.

Beyond its antiviral properties, 5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline has also been investigated for its potential anticancer effects. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism underlying its anticancer activity involves the induction of apoptosis and cell cycle arrest at the G0/G1 phase. These findings are particularly significant given the increasing need for new and effective anticancer therapies.

The anti-inflammatory properties of 5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline have also been explored in recent research. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity is attributed to its ability to modulate signaling pathways involved in inflammation. These findings suggest that 5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline could be a potential therapeutic agent for inflammatory diseases.

The pharmacokinetic profile of 5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1,2,4]triazolo[1,5-c]quinazoline has been extensively studied to assess its suitability as a drug candidate. In vivo studies in animal models have shown that this compound exhibits favorable pharmacokinetic properties such as good oral bioavailability and low toxicity. These characteristics are crucial for ensuring effective drug delivery and minimizing adverse effects in clinical settings.

In conclusion, 5-(Imidazo[1,2-a]pyrimidin-2-ylmethylthio)-2-methyl-[1， 3， 4-triazolo [ 0， 0， 0， 0， 0， c ] quinazoline (CAS No. 1355964-65-6) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of antiviral therapy, cancer treatment, and anti-inflammatory medicine. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.